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Introduction

Pyramat, chemically known as 6-methyl-2-propyl-4-pyrimidinyldimethylcarbamate, is a
carbamate insecticide.[1] Carbamate pesticides are derivatives of carbamic acid and function
by inhibiting the acetylcholinesterase (AChE) enzyme in insects, leading to the accumulation of
the neurotransmitter acetylcholine and subsequent nerve and muscle dysfunction.[1] This class
of insecticides was broadly introduced in agriculture and for public health purposes, with
carbaryl being one of the first and most widely used members since 1956.[1] Pyramat is a
synthetic compound utilized in various settings, including homes, gardens, and agriculture, for
the control of a range of insect pests.[1]

This technical guide provides a comprehensive overview of the synthesis and formulation of
Pyramat, including detailed experimental protocols, quantitative data (where publicly
available), and visual representations of key processes to aid researchers and professionals in
the field.

Chemical Synthesis of Pyramat

The synthesis of Pyramat (6-methyl-2-propyl-4-pyrimidinyldimethylcarbamate) is a multi-step
process that involves the initial synthesis of a pyrimidine precursor followed by its reaction with
a carbamoylating agent. While specific reaction conditions and yields for the industrial
synthesis of Pyramat are proprietary, a plausible and chemically sound pathway can be
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elucidated from analogous reactions in the chemical literature. The overall synthesis can be
broken down into two main stages:

o Synthesis of 2-propyl-4-hydroxy-6-methylpyrimidine: This heterocyclic intermediate is formed
through a condensation reaction.

o Carbamoylation of the pyrimidine intermediate: The hydroxyl group of the pyrimidine is
reacted with dimethylcarbamoyl chloride to form the final Pyramat molecule.

Synthesis Pathway

The following diagram illustrates the proposed two-step synthesis of Pyramat.

Step 1: Synthesis of 2-propyl-4-hydroxy-6-methylpyrimidine Step 2: Carbamoylation

eactants1 2-propyl-4-hydroxy-6-methylpyrimidine
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Ethyl butyrate + Ethyl Guanidine

eactants2

2-propyl-4-hydroxy-6-methylpyrimidine

Click to download full resolution via product page

Proposed two-step synthesis pathway for Pyramat insecticide.
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Experimental Protocols
2.2.1 Synthesis of 2-propyl-4-hydroxy-6-methylpyrimidine

This procedure is based on the general synthesis of substituted pyrimidines.

Materials:

Ethyl butyrate

o Ethyl acetoacetate

e Guanidine hydrochloride

o Sodium ethoxide

» Ethanol

e Hydrochloric acid

» Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)
e Heating mantle

o Magnetic stirrer

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
sodium ethoxide in absolute ethanol.

» A mixture of ethyl butyrate and ethyl acetoacetate is added dropwise to the sodium ethoxide
solution with stirring.

 After the addition is complete, add guanidine hydrochloride to the mixture.

e The reaction mixture is refluxed for several hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).
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 After the reaction is complete, the ethanol is removed under reduced pressure.

e The residue is dissolved in water and acidified with hydrochloric acid to precipitate the
product.

e The crude 2-propyl-4-hydroxy-6-methylpyrimidine is filtered, washed with cold water, and
dried.

e Recrystallization from a suitable solvent (e.g., ethanol/water mixture) can be performed for
purification.

2.2.2 Synthesis of Pyramat (6-methyl-2-propyl-4-pyrimidinyldimethylcarbamate)

This protocol is adapted from the synthesis of a structurally similar carbamate.

Materials:

o 2-propyl-4-hydroxy-6-methylpyrimidine

e Dimethylcarbamoyl chloride

e Triethylamine

o Acetonitrile (anhydrous)

o Standard laboratory glassware

e Heating mantle

o Magnetic stirrer

Procedure:

 In a dry round-bottom flask, suspend 2-propyl-4-hydroxy-6-methylpyrimidine in anhydrous
acetonitrile.

e Add triethylamine to the suspension with stirring.

 To this mixture, add dimethylcarbamoy! chloride dropwise.
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e The reaction mixture is then heated to reflux and maintained at this temperature for 2-4
hours.

 After cooling to room temperature, the triethylamine hydrochloride salt that has precipitated
is removed by filtration.

e The solvent is evaporated from the filtrate under reduced pressure to yield the crude
Pyramat.

e The crude product can be purified by recrystallization or column chromatography.

Physicochemical and Toxicological Properties

The following tables summarize the available physicochemical and toxicological data for
Pyramat. It should be noted that detailed experimental data for Pyramat is not extensively
available in the public domain.

Table 1. Physicochemical Properties of Pyramat
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Property Value Reference
Chemical Formula C11H17N302 [1]
Molecular Weight 223.27 g/mol [1]

Physical State

Data not available in public

domain

Melting Point

Data not available in public

domain

Boiling Point

Data not available in public

domain

Water Solubility

Data not available in public

domain

Vapor Pressure

Data not available in public

domain

Octanol-Water Partition
Coefficient (Log P)

Data not available in public

domain

Table 2: Mammalian Toxicity of Pyramat

Toxicity Endpoint

Species Value Reference

Data not available in

Acute Oral LDso Rat ) )
public domain
) Data not available in
Acute Dermal LDso Rat/Rabbit ] ]
public domain
) Data not available in
Inhalation LCso Rat

public domain

Carcinogenicity

Data not available in
public domain
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For context, other carbamate insecticides have a wide range of acute oral LDso values in rats,
from highly toxic (e.g., aldicarb at 0.9 mg/kg) to slightly toxic (e.g., carbaryl at 307 mg/kg).

Table 3: Efficacy of Pyramat Against Selected Insect Pests

Efficacy Metric

Target Pest Assay Type Value Reference
(e.g., LCso)

Musca Data not

domestica Topical/Feeding available in

(Housefly) public domain

Aedes aegypti Data not

(Yellow Fever Larval Bioassay available in

Mosquito) public domain

Formulation of Pyramat Insecticide

The formulation of a pesticide active ingredient is crucial for its effective application and
performance. Pyramat, as a carbamate insecticide, can be formulated in various ways, with
Wettable Powders (WP) and Emulsifiable Concentrates (EC) being common choices.

Formulation Development Workflow
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General workflow for the development of a pesticide formulation.
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Wettable Powder (WP) Formulation

Wettable powders are dry formulations that are mixed with water to form a suspension for
spraying.

4.1.1 Experimental Protocol for WP Formulation

Materials:

Pyramat (technical grade, finely ground)

Inert carrier (e.g., kaolin clay, silica)

Wetting agent (e.g., sodium lauryl sulfate)

Dispersing agent (e.g., lignosulfonate)

Blender/mixer

Milling equipment (e.qg., air mill)
Procedure:

o Pre-blending: In a suitable blender, combine the inert carrier, wetting agent, and dispersing
agent. Mix until a homogenous powder is obtained.

» Impregnation: While mixing, slowly add the technical-grade Pyramat to the powder blend.
Continue mixing to ensure uniform distribution of the active ingredient.

e Milling: Pass the blended powder through a milling apparatus to achieve the desired particle
size distribution. This is a critical step for good suspensibility.

e Quality Control: The final product should be tested for properties such as suspensibility,
wetting time, and active ingredient content.

Emulsifiable Concentrate (EC) Formulation

Emulsifiable concentrates are liquid formulations where the active ingredient is dissolved in a
solvent with emulsifiers. They form an emulsion when mixed with water.[2]
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4.2.1 Experimental Protocol for EC Formulation

Materials:

Pyramat (technical grade)

Solvent (e.g., aromatic hydrocarbon solvent like xylene or a more environmentally friendly
alternative)

Emulsifier blend (a mix of anionic and non-ionic surfactants)
Stabilizer (if required)

Jacketed mixing vessel with an agitator

Procedure:

Dissolution of Active Ingredient: In the mixing vessel, dissolve the technical-grade Pyramat
in the chosen solvent. Gentle heating may be applied if necessary to aid dissolution.

Addition of Emulsifiers: Once the active ingredient is fully dissolved, add the pre-determined
blend of emulsifiers to the solution with continuous agitation.

Homogenization: Continue mixing until a clear, homogenous solution is obtained.

Quality Control: The resulting EC formulation should be tested for its emulsion stability upon
dilution with water of varying hardness, flash point, and storage stability at different
temperatures.

Mode of Action

As a carbamate insecticide, Pyramat's primary mode of action is the inhibition of the

acetylcholinesterase (AChE) enzyme.[1]
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Simplified signaling pathway illustrating the mode of action of Pyramat.

Conclusion

This technical guide provides a detailed overview of the synthesis and formulation of the

carbamate insecticide Pyramat. While specific proprietary data on reaction conditions, yields,

and detailed formulation recipes are not publicly available, this guide offers chemically sound

and analogous protocols that can serve as a valuable resource for researchers and

professionals in the field of pesticide science. The provided diagrams and structured data

tables offer a clear and concise summary of the key aspects of Pyramat's chemistry and

application. Further research would be beneficial to fill the existing gaps in the public
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knowledge base regarding the specific physicochemical and toxicological properties of this
insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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